[2-({4-[(1-propyl-1H-pyrazol-5-yl)carbonyl]piperazin-1-yl}methyl)phenyl]methanol

• IUPAC Name: [4-[[2-(hydroxymethyl)phenyl]methyl]piperazin-1-yl]-(2-propylpyrazol-3-yl)methanone
• InChI: InChI=1S/C19H26N4O2/c1-2-9-23-18(7-8-20-23)19(25)22-12-10-21(11-13-22)14-16-5-3-4-6-17(16)15-24/h3-8,24H,2,9-15H2,1H3
• InChI Key: QOZOMFBBTWBWQF-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=CC=N1)C(=O)N2CCN(CC2)CC3=CC=CC=C3CO
• Molecular Formula: C19H26N4O2
• Molecular Weight: 342.4 g/mol

Description

2-({4-[(1-propyl-1H-pyrazol-5-yl)carbonyl]piperazin-1-yl}methyl)phenyl]methanol is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound has been synthesized using various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The exact mechanism of action of 2-({4-[(1-propyl-1H-pyrazol-5-yl)carbonyl]piperazin-1-yl}methyl)phenyl]methanol is not fully understood. However, it has been suggested that this compound may act as an inhibitor of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX) enzymes. These enzymes are involved in the production of inflammatory mediators such as prostaglandins and leukotrienes. By inhibiting these enzymes, this compound may reduce inflammation and pain.
Biochemical and Physiological Effects:
Studies have shown that 2-({4-[(1-propyl-1H-pyrazol-5-yl)carbonyl]piperazin-1-yl}methyl)phenyl]methanol has various biochemical and physiological effects. It has been shown to reduce the levels of inflammatory mediators such as prostaglandins and leukotrienes. This compound has also been shown to reduce pain and fever in animal models. In addition, it has been suggested that this compound may have neuroprotective effects and may improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-({4-[(1-propyl-1H-pyrazol-5-yl)carbonyl]piperazin-1-yl}methyl)phenyl]methanol in lab experiments is its potential therapeutic applications. This compound has been shown to have anti-inflammatory, analgesic, and antipyretic effects, which make it a promising candidate for the treatment of various diseases. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Studies have shown that this compound may have toxic effects on certain cell types, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 2-({4-[(1-propyl-1H-pyrazol-5-yl)carbonyl]piperazin-1-yl}methyl)phenyl]methanol. One of the future directions is the further investigation of its mechanism of action. Understanding the exact mechanism of action of this compound may lead to the development of more effective therapeutic agents. Another future direction is the investigation of its potential use in the treatment of various diseases. Studies have shown that this compound may have therapeutic potential for the treatment of Alzheimer's disease, Parkinson's disease, and cancer. Further studies are needed to determine the efficacy and safety of this compound for these applications.
Conclusion:
In conclusion, 2-({4-[(1-propyl-1H-pyrazol-5-yl)carbonyl]piperazin-1-yl}methyl)phenyl]methanol is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound has been synthesized using various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. Further studies are needed to determine the full potential of this compound for the treatment of various diseases.

Scientific Research Applications

2-({4-[(1-propyl-1H-pyrazol-5-yl)carbonyl]piperazin-1-yl}methyl)phenyl]methanol has been studied extensively for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and antipyretic effects. This compound has also been studied for its potential use in the treatment of various diseases such as Alzheimer's disease, Parkinson's disease, and cancer.